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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

An Objective Comparison for Scientific Applications: 3-Methoxybutan-1-ol vs. 3-Methoxy-3-

methyl-1-butanol

For researchers, scientists, and professionals in drug development, the selection of appropriate

solvents and chemical intermediates is paramount to ensuring experimental success,

scalability, and safety. This guide provides a detailed comparison of 3-Methoxybutan-1-ol (3-

MB) and 3-Methoxy-3-methyl-1-butanol (MMB), two ether alcohols with distinct properties and

applications.

Overview and Structural Differences
Both compounds are ether alcohols, possessing both a hydroxyl (-OH) and a methoxy (-OCH₃)

group, which imparts solubility in both aqueous and organic media. However, their structural

differences are key to their varying properties. 3-Methoxybutan-1-ol is a secondary ether,

while 3-Methoxy-3-methyl-1-butanol is a tertiary ether. This structural distinction influences their

chemical stability, reactivity, and physical properties.

3-Methoxybutan-1-ol (3-MB): A primary alcohol with a methoxy group on the third carbon.

Its chemical formula is C₅H₁₂O₂.[1][2]

3-Methoxy-3-methyl-1-butanol (MMB): A primary alcohol with both a methoxy and a methyl

group on the third carbon, creating a tertiary ether linkage. Its chemical formula is C₆H₁₄O₂.

[3]
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Physicochemical Properties
The addition of a methyl group and an extra carbon in MMB results in a higher molecular

weight, which directly impacts its physical properties such as boiling point and density. MMB is

noted for its low volatility and is completely miscible with water.[4]

Property
3-Methoxybutan-1-ol (3-
MB)

3-Methoxy-3-methyl-1-
butanol (MMB)

CAS Number 2517-43-3[5][6] 56539-66-3[7]

Molecular Formula C₅H₁₂O₂[1][2] C₆H₁₄O₂[3]

Molecular Weight 104.15 g/mol [2][8] 118.17 g/mol

Appearance Colorless, clear liquid[1][5] Clear, colorless liquid[3]

Boiling Point 161 °C[8] 173-175 °C[9]

Melting Point -85 °C[5][8] < -50 °C[3][10]

Density 0.921-0.928 g/mL[5][8] 0.926 g/mL at 20 °C[9]

Flash Point
46 - 47 °C (116 - 117 °F)[5][8]

[11]

68 - 71 °C (154 - 160 °F)[3][4]

[9]

Water Solubility Soluble[1][8][12] Infinitely soluble / Miscible[3][4]

Refractive Index n20/D 1.415 - 1.417[5][8] n20/D 1.428[9]

Vapor Pressure 0.738 mmHg at 25 °C[1] 0.5 - 0.66 hPa at 25 °C[3]

Applications and Performance
While both compounds serve as solvents, their performance characteristics make them suitable

for different applications.

3-Methoxybutan-1-ol (3-MB) is recognized as a high-boiling lacquer solvent and a coupling

agent for brake fluids.[8][13] Its utility extends to being an intermediate for plasticizers and

herbicides and a film-forming additive in PVA emulsions.[8][13] It is effective in improving the

brushability and flow of nitrocellulose lacquers and alkyd paints.[13][14]
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3-Methoxy-3-methyl-1-butanol (MMB) is a versatile and greener solvent alternative.[9] It is

widely used as a solvent for paints, inks, and fragrances.[15] In the pharmaceutical industry,

MMB is valuable for drug formulation, where it can improve the solubility and bioavailability of

active ingredients.[16] Its low toxicity and mild odor also make it suitable for personal care and

cosmetic products as a skin-conditioning agent.[16] Furthermore, MMB serves as a chemical

intermediate for synthesizing detergents for industrial use.[17]

Synthesis and Manufacturing Overview
Understanding the synthesis pathways is crucial for assessing potential impurities and

scalability.

Synthesis of 3-Methoxybutan-1-ol: A common method involves the reaction of crotonaldehyde

with methanol in an alkaline solution to produce 3-methoxybutyraldehyde.[18] This intermediate

is then neutralized and hydrogenated in the presence of a catalyst to yield 3-methoxybutan-1-
ol.[18]
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Figure 1: Synthesis of 3-Methoxybutan-1-ol

Step 1: Methoxylation

Step 2: Hydrogenation
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Figure 2: Synthesis of 3-Methoxy-3-methyl-1-butanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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